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Compound of Interest

Compound Name: JNJ-7777120

Cat. No.: B1673073 Get Quote

For researchers, scientists, and drug development professionals handling JNJ-7777120,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety information and a procedural framework for

the disposal of this potent and selective histamine H4 receptor antagonist.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) provided by the manufacturer. JNJ-7777120 should be treated as a hazardous

substance.[1] All personnel handling the compound must be thoroughly familiar with its

potential hazards.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety goggles with side shields.

Hand Protection: Chemical-resistant gloves are mandatory. Inspect gloves for any

perforations before use.

Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable

respirator must be used.

Engineering Controls:
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Handle JNJ-7777120 in a well-ventilated area, preferably within a certified chemical fume

hood.

Ensure that an eyewash station and a safety shower are readily accessible.

Quantitative Data Summary
The following table summarizes key chemical and physical properties of JNJ-7777120, which

are pertinent to its safe handling and disposal.

Property Value Reference(s)

Molecular Weight 277.75 g/mol [2]

Molecular Formula C₁₄H₁₆ClN₃O [2]

Purity ≥98% [2]

Appearance Crystalline solid [1][3]

Storage Store at -20°C [1][2][3]

Solubility

Soluble in DMSO (up to 50

mM), 1eq. HCl (up to 100 mM),

and DMF (approx. 14 mg/ml).

Sparingly soluble in ethanol

and aqueous buffers.[1][2][4][5]

CAS Number 459168-41-3 [2]

Disposal Protocol
The disposal of JNJ-7777120 must comply with all local, state, and federal regulations for

hazardous chemical waste. The following is a general procedural outline.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for JNJ-7777120 waste.
Do not mix JNJ-7777120 waste with other chemical waste unless compatibility has been
confirmed.
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This includes unused solid compound, contaminated labware (e.g., pipette tips, vials), and
solutions.

2. Preparing for Disposal:

Solid Waste: Collect any unused or expired solid JNJ-7777120 in its original container or a
suitable, labeled waste container. Ensure the container is securely sealed.
Solutions:
Solutions of JNJ-7777120 in organic solvents (e.g., DMSO, DMF, ethanol) should be
collected in a designated, labeled container for flammable liquid waste.
Aqueous solutions containing JNJ-7777120 should be collected in a designated aqueous
waste container. Due to its potential aquatic toxicity, do not dispose of JNJ-7777120 down
the drain.[6]
Contaminated Materials: All disposable items that have come into contact with JNJ-7777120,
such as gloves, weighing paper, and pipette tips, should be collected in a dedicated, sealed
waste bag or container labeled as hazardous waste.

3. Storage of Waste:

Store the sealed waste containers in a designated, secure, and well-ventilated waste
accumulation area.
Follow the storage temperature guidelines for the compound (-20°C) if prolonged storage of
the waste is necessary before collection.[2][3]

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste
management company.
Provide the waste management company with the Safety Data Sheet for JNJ-7777120 to
ensure they can handle and dispose of it correctly.

Experimental Workflow & Disposal Pathway
The following diagrams illustrate the logical flow for handling and disposing of JNJ-7777120.
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Caption: Logical workflow for handling and disposal of JNJ-7777120.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673073?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JNJ-7777120 Disposal Decision Tree Start: JNJ-7777120 Waste

What is the form of the waste?

Solid Compound

Unused/Expired

Solid

Solution

In Solvent (e.g., DMSO)

Liquid

Contaminated Labware

Gloves, Tips, Vials

Contaminated
Material

Collect in sealed, labeled
hazardous solid waste container.

Collect in sealed, labeled
hazardous liquid waste container.

Collect in designated
hazardous materials bag/container.

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Decision tree for the proper segregation of JNJ-7777120 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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